ethyl 2-[4-(pyrimidin-5-ylmethyl)piperazin-1-yl]nicotinate

• IUPAC Name: ethyl 2-[4-(pyrimidin-5-ylmethyl)piperazin-1-yl]pyridine-3-carboxylate
• InChI: InChI=1S/C17H21N5O2/c1-2-24-17(23)15-4-3-5-20-16(15)22-8-6-21(7-9-22)12-14-10-18-13-19-11-14/h3-5,10-11,13H,2,6-9,12H2,1H3
• InChI Key: XXHYSHNLGSIVAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=CC=C1)N2CCN(CC2)CC3=CN=CN=C3
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

Ethyl 2-[4-(pyrimidin-5-ylmethyl)piperazin-1-yl]nicotinate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the piperazine family of compounds, which have been shown to have a variety of biological activities. This compound has been studied for its potential as a tool for investigating the mechanisms of various biological processes, and for its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of ethyl 2-[4-(pyrimidin-5-ylmethyl)piperazin-1-yl]nicotinate is not fully understood. However, it is thought to act by modulating the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. This inhibition can lead to increased levels of acetylcholine, which is thought to be beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and viruses, and to have antitumor activity in certain cancer cell lines. It has also been shown to have activity against certain neurological disorders, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-[4-(pyrimidin-5-ylmethyl)piperazin-1-yl]nicotinate in lab experiments is its broad range of biological activities. This compound has been shown to have activity against a variety of bacteria, viruses, and cancer cell lines, making it a potentially useful tool for investigating the mechanisms of these diseases. However, one limitation of using this compound is its relatively complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are many potential future directions for research on ethyl 2-[4-(pyrimidin-5-ylmethyl)piperazin-1-yl]nicotinate. One area of research could be the development of new synthetic methods for producing this compound, which could make it more readily available for use in scientific research. Another area of research could be the investigation of the mechanisms by which this compound exerts its biological activity, which could lead to the development of new therapeutic agents for a variety of diseases. Additionally, further studies could be conducted to investigate the safety and efficacy of this compound in animal models and in clinical trials.

Scientific Research Applications

Ethyl 2-[4-(pyrimidin-5-ylmethyl)piperazin-1-yl]nicotinate has been studied for its potential applications in scientific research. This compound has been shown to have a variety of biological activities, including antiviral, antibacterial, and antitumor properties. It has also been shown to have activity against certain neurological disorders, such as Alzheimer's disease.